Cas no 73286-37-0 (N-(2-Oxo-2-phenylethyl)formamide)

• Product Name: N-(2-Oxo-2-phenylethyl)formamide
• CAS No: 73286-37-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD21121748
• CID: 1024607
• Update Time: 2025-11-02

N-(2-Oxo-2-phenylethyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Oxo-2-phenylethyl)formamide
• N-phenacylformamide
• 2-oxo-2-phenylethylformamide
• AG-F-79322
• AK-93558
• ANW-53352
• CTK2H1511
• Formamide, N-(2-oxo-2-phenylethyl)-
• N-Phenacylformamid
• N-Phenacyl-formamid
• N-phenacyl-formamide
• N-(2-o×o-2-phenyl-ethyl)forMaMide

• MDL： MFCD21121748
• Inchi： 1S/C9H9NO2/c11-7-10-6-9(12)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,10,11)
• InChI Key： FQDKEOJQWVXKSU-UHFFFAOYSA-N
• SMILES： O=C(CNC=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81-82 ºC
• Solubility: Slightly soluble (2.4 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(2-Oxo-2-phenylethyl)formamide

Comprehensive Overview of N-(2-Oxo-2-phenylethyl)formamide (CAS No. 73286-37-0): Properties, Applications, and Industry Insights

N-(2-Oxo-2-phenylethyl)formamide (CAS No. 73286-37-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This formamide derivative contains a phenyl ketone group linked to a formylamino moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₉H₉NO₂ and precise chemical structure have been characterized through advanced analytical techniques like NMR and mass spectrometry.

Recent studies highlight the compound's role in medicinal chemistry, particularly as a building block for heterocyclic compounds. Researchers are exploring its potential in developing novel enzyme inhibitors, aligning with current trends in targeted drug discovery. The pharmaceutical industry shows growing interest in such specialty chemicals as they enable more efficient synthesis routes for complex APIs.

From a synthetic chemistry perspective, N-(2-Oxo-2-phenylethyl)formamide offers several advantages. Its reactive carbonyl group allows for diverse transformations, while the formamide functionality provides opportunities for further derivatization. These characteristics make it valuable for creating molecular libraries in combinatorial chemistry approaches, addressing the pharmaceutical sector's need for rapid compound screening.

Environmental and green chemistry considerations are increasingly important for such compounds. Manufacturers are optimizing production processes to minimize waste and energy consumption, responding to industry demands for sustainable synthesis methods. The compound's stability profile and biodegradability potential are subjects of ongoing research, particularly regarding its environmental fate.

Quality control standards for N-(2-Oxo-2-phenylethyl)formamide typically require high purity levels (>98%), verified through HPLC analysis. Storage recommendations emphasize protection from moisture and light to maintain stability, with many suppliers offering customized packaging solutions. These specifications cater to the rigorous requirements of research laboratories and production facilities.

The global market for such fine chemicals is expanding, driven by increased R&D investment in life sciences. Regional regulatory frameworks continue to evolve, with particular focus on REACH compliance in Europe and FDA guidelines for pharmaceutical applications. Companies are responding by enhancing their analytical documentation and technical support services.

Emerging applications in material science are being investigated, including potential uses in polymer modification and specialty coatings. The compound's molecular architecture makes it interesting for designing functional materials with tailored properties. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional chemical uses.

For researchers working with N-(2-Oxo-2-phenylethyl)formamide, proper handling procedures and safety protocols are essential. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed. Material Safety Data Sheets (MSDS) provide detailed guidance on personal protective equipment and first aid measures.

The compound's spectroscopic properties make it useful for analytical method development. Its distinct UV absorption characteristics and mass fragmentation patterns serve as reference points for analytical chemistry applications. These features support quality control processes in manufacturing environments.

Future research directions may explore the compound's potential in catalysis and asymmetric synthesis. The pharmaceutical industry's shift toward chiral molecules creates opportunities for developing novel synthetic methodologies using this intermediate. Such advancements could significantly impact process chemistry efficiency.

Supply chain considerations for CAS No. 73286-37-0 include stable sourcing of raw materials and reliable distribution networks. Many manufacturers now offer just-in-time delivery options and custom synthesis services to meet diverse research needs. These value-added services help maintain consistent research workflows in academic and industrial settings.

Intellectual property landscapes surrounding derivatives of N-(2-Oxo-2-phenylethyl)formamide continue to develop, with several patents filed for specific applications. Researchers should conduct thorough patent searches before developing new applications to ensure freedom to operate in their target markets.

Standard characterization techniques for this compound include infrared spectroscopy (confirming the carbonyl and amide functionalities), proton NMR (revealing the aromatic and aliphatic proton environments), and elemental analysis (verifying purity). These methods provide comprehensive quality assurance for end users.

As the chemical industry moves toward digital transformation, computational studies of N-(2-Oxo-2-phenylethyl)formamide are increasing. Molecular modeling and in silico predictions help researchers understand its reactivity and potential interactions before laboratory experimentation, accelerating discovery processes.